CID 78065047

• Molecular Formula: C13H29O3Si
• Molecular Weight: 261.45 g/mol
• InChI: InChI=1S/C13H29O3Si/c1-6-14-11-17(15-9-7-12(2)3)16-10-8-13(4)5/h12-13H,6-11H2,1-5H3
• InChI Key: GZAOYTCSOJHDEO-UHFFFAOYSA-N
• Canonical SMILES: CCOC[Si](OCCC(C)C)OCCC(C)C

Description

The compound with the identifier “CID 78065047” is a chemical entity registered in the PubChem database

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of CID 78065047 involves specific chemical reactions and conditions. The exact synthetic routes and reaction conditions are typically detailed in scientific literature and patents. These methods often include the use of specific reagents, catalysts, and solvents under controlled temperature and pressure conditions to achieve the desired chemical structure.

Industrial Production Methods

Industrial production of this compound may involve large-scale chemical processes that are optimized for efficiency and yield. These processes often utilize advanced technologies and equipment to ensure consistent quality and purity of the compound. The methods may include continuous flow reactors, automated synthesis systems, and rigorous quality control measures.

Chemical Reactions Analysis

Types of Reactions

CID 78065047 can undergo various types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents.

Substitution: This reaction involves the replacement of one functional group with another, often using specific reagents and catalysts.

Common Reagents and Conditions

The common reagents and conditions used in these reactions include:

Oxidizing Agents: Such as potassium permanganate or hydrogen peroxide.

Reducing Agents: Such as lithium aluminum hydride or sodium borohydride.

Catalysts: Such as palladium on carbon or platinum.

Major Products

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation reactions may produce oxygenated derivatives, while reduction reactions may yield hydrogenated compounds.

Scientific Research Applications

CID 78065047 has a wide range of scientific research applications, including:

Chemistry: Used as a reagent or intermediate in various chemical reactions and synthesis processes.

Biology: Studied for its potential biological activities and interactions with biological molecules.

Medicine: Investigated for its potential therapeutic effects and applications in drug development.

Industry: Utilized in the production of various industrial products and materials.

Mechanism of Action

The mechanism of action of CID 78065047 involves its interaction with specific molecular targets and pathways. These interactions can lead to various biological effects, depending on the nature of the compound and its targets. The exact mechanism of action is often elucidated through detailed biochemical and pharmacological studies.

Comparison with Similar Compounds

Similar Compounds

CID 78065047 can be compared with other similar compounds to highlight its uniqueness. Similar compounds may include those with similar chemical structures or functional groups.

Uniqueness

The uniqueness of this compound lies in its specific chemical properties and potential applications. These properties may include its reactivity, stability, and interactions with other molecules, which distinguish it from other similar compounds.

Conclusion

This compound is a compound of significant interest in various scientific fields due to its unique chemical properties and potential applications